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Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the selective HDAC6 inhibitor ACY-1083 with alternative compounds,

supported by published preclinical and clinical data. All quantitative data is summarized in

structured tables, and detailed experimental methodologies for key assays are provided. Visual

diagrams of signaling pathways and experimental workflows are included to facilitate

understanding.

Executive Summary
ACY-1083 is a potent and highly selective, brain-penetrant inhibitor of histone deacetylase 6

(HDAC6) with an IC50 of 3 nM.[1] It has demonstrated significant promise in preclinical models

of chemotherapy-induced peripheral neuropathy (CIPN), a common and debilitating side effect

of cancer treatment.[1][2][3] Published findings indicate that ACY-1083 can effectively prevent

and reverse the painful symptoms of CIPN by restoring mitochondrial function and promoting

nerve fiber regeneration.[2][4] This guide compares the preclinical efficacy and mechanism of

action of ACY-1083 with another selective HDAC6 inhibitor, ricolinostat (ACY-1215), and other

potential therapeutic agents for CIPN, such as metformin and pifithrin-μ. While ACY-1083
remains a preclinical candidate, ricolinostat has advanced to clinical trials, and metformin has

been investigated in multiple clinical studies for CIPN.[5][6][7]
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Comparative Analysis of Preclinical Efficacy
The following tables summarize the key preclinical findings for ACY-1083 and its comparators

in the context of chemotherapy-induced peripheral neuropathy.

Table 1: In Vitro Potency and Selectivity
Compound Target IC50 Selectivity Key Findings

ACY-1083 HDAC6 3 nM

260-fold more

selective for

HDAC6 over

other HDAC

isoforms

(HDAC1-9)[1]

Negligible

inhibitory activity

against other

enzymes.

Ricolinostat

(ACY-1215)
HDAC6 5 nM

>10-fold more

selective for

HDAC6 than

Class I HDACs

(HDAC1, 2, 3).[4]

Less selective

than ACY-1083.

Metformin AMPK activator - -

Activates AMP-

activated protein

kinase (AMPK).

[8]

Pifithrin-μ p53 inhibitor - -

Inhibits the

accumulation of

p53 in

mitochondria.[9]

[10]

Table 2: In Vivo Efficacy in Animal Models of
Chemotherapy-Induced Peripheral Neuropathy
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Compound Animal Model
Chemotherapy
Agent

Key Outcomes

ACY-1083 Mouse Cisplatin

Reversed mechanical

allodynia,

spontaneous pain,

and numbness.[2]

Restored

mitochondrial

bioenergetics in the

tibial nerve and dorsal

root ganglia (DRG)

neurons.[4]

ACY-1083 Rat Paclitaxel

Reversed paclitaxel-

induced mechanical

allodynia.[4]

Ricolinostat (ACY-

1215)
Mouse Cisplatin

Reversed cisplatin-

induced mechanical

allodynia.[11]

Metformin Mouse Cisplatin, Paclitaxel

Prevented mechanical

allodynia and sensory

deficits. Prevented the

reduction in intra-

epidermal nerve fiber

density.[12]

Pifithrin-μ Mouse Paclitaxel, Cisplatin

Prevented mechanical

allodynia and secured

mitochondrial integrity

in peripheral sensory

nerves.[9][10]

Clinical Trial Landscape
A search for clinical trials involving ACY-1083 did not yield any results, suggesting it is currently

a preclinical compound. In contrast, both ricolinostat and metformin have been evaluated in
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clinical trials for CIPN.

Ricolinostat (ACY-1215): Has been investigated in Phase 1 and 2 clinical trials for CIPN.[5]

[6][13]

Metformin: Multiple randomized controlled trials have evaluated the efficacy of metformin in

preventing and managing paclitaxel-induced peripheral neuropathy, with a meta-analysis

showing a significant reduction in the risk and severity of neuropathy.[8][14] One study also

reported a significantly lower incidence of Grades 2 and 3 neuropathy in colorectal cancer

patients receiving oxaliplatin.[8]

Pifithrin-μ: No clinical trial data for CIPN was found.

Detailed Experimental Protocols
Assessment of Mechanical Allodynia (von Frey Test) in a
Cisplatin Mouse Model
Objective: To measure the paw withdrawal threshold in response to a mechanical stimulus,

indicating the level of pain sensitivity.

Methodology:

Animal Model: Male C57BL/6J mice are typically used.

Induction of CIPN: Mice receive two cycles of cisplatin administration (e.g., 2.3 mg/kg/day,

intraperitoneally for 5 days, followed by a 5-day rest period).[15]

Acclimatization: Before testing, mice are placed in individual chambers on an elevated wire

mesh floor and allowed to acclimatize for at least 30-60 minutes.

Stimulation: Calibrated von Frey filaments of increasing stiffness are applied to the plantar

surface of the hind paw. The filament is pressed until it bends, and the pressure is held for 3-

5 seconds.

Response: A positive response is recorded as a sharp withdrawal, flinching, or licking of the

paw.
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Threshold Determination: The 50% paw withdrawal threshold is calculated using the up-

down method.

Mitochondrial Bioenergetics Assay in Dorsal Root
Ganglion (DRG) Neurons
Objective: To assess the effect of ACY-1083 on mitochondrial respiration in sensory neurons.

Methodology:

Cell Culture: DRG neurons are isolated from mice and cultured.

Treatment: Cultured DRG neurons are treated with cisplatin to induce mitochondrial

dysfunction, followed by treatment with ACY-1083 or a vehicle control.

Seahorse XF Analyzer: An Agilent Seahorse XF Analyzer is used to measure the oxygen

consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time.

Mitochondrial Stress Test: A sequential injection of mitochondrial inhibitors is performed to

assess key parameters of mitochondrial function:

Oligomycin: Inhibits ATP synthase to measure ATP-linked respiration.

FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that

collapses the mitochondrial membrane potential and induces maximal respiration.

Rotenone/Antimycin A: Complex I and III inhibitors, respectively, to shut down

mitochondrial respiration and measure non-mitochondrial oxygen consumption.

Data Analysis: The changes in OCR are used to calculate basal respiration, ATP production,

proton leak, maximal respiration, and spare respiratory capacity.[4]

Visualizing the Science: Diagrams and Workflows
Mechanism of Action of ACY-1083 in CIPN
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Caption: Proposed mechanism of ACY-1083 in alleviating CIPN.
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Experimental Workflow for Preclinical Evaluation of
ACY-1083
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Caption: Workflow for preclinical assessment of ACY-1083 in CIPN.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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